N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-5-oxo-1-(4-propan-2-yloxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H22N2O5/c1-13(2)28-17-6-4-16(5-7-17)23-11-14(9-20(23)24)21(25)22-15-3-8-18-19(10-15)27-12-26-18/h3-8,10,13-14H,9,11-12H2,1-2H3,(H,22,25)
• InChI Key: ZDXVVRBYMJGIET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as ANAVEX2-73, is a synthetic compound that has been studied for its potential therapeutic effects in the treatment of various neurological disorders.

Mechanism of Action

N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is believed to exert its therapeutic effects through the modulation of sigma-1 receptors, which are located in the endoplasmic reticulum of cells and are involved in the regulation of various cellular processes, including calcium homeostasis, protein folding, and stress response. By binding to these receptors, N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is thought to promote neuroprotection, reduce inflammation, and improve neuronal function.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the reduction of oxidative stress, the inhibition of neuroinflammation, the promotion of neurogenesis, and the improvement of cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide for lab experiments is its relatively low toxicity and high selectivity for sigma-1 receptors. This makes it a useful tool for studying the role of these receptors in various cellular processes and disease states. However, one limitation of N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are a number of potential future directions for the study of N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide. These include further preclinical studies to better understand its mechanism of action and potential therapeutic applications, as well as clinical trials to evaluate its safety and efficacy in humans. Additionally, there may be opportunities to develop more potent analogs of N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide that could be used in a variety of experimental settings.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been studied for its potential therapeutic effects in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In preclinical studies, N-1,3-benzodioxol-5-yl-1-(4-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have neuroprotective, anti-inflammatory, and anti-oxidant effects, as well as the ability to improve cognitive function and memory.